Boric acid, tris(2,2,2-trichloro-1,1-dimethylethyl) ester

• CAS No.: 73758-19-7
• Molecular Formula: C12H18BCl9O3
• Molecular Weight: 540.1 g/mol
• IUPAC Name: tris(1,1,1-trichloro-2-methylpropan-2-yl) borate
• InChI: InChI=1S/C12H18BCl9O3/c1-7(2,10(14,15)16)23-13(24-8(3,4)11(17,18)19)25-9(5,6)12(20,21)22/h1-6H3
• InChI Key: ZMRDGILYNGFIQT-UHFFFAOYSA-N
• Canonical SMILES: B(OC(C)(C)C(Cl)(Cl)Cl)(OC(C)(C)C(Cl)(Cl)Cl)OC(C)(C)C(Cl)(Cl)Cl

Description

Boric acid, tris(2,2,2-trichloro-1,1-dimethylethyl) ester is a chemical compound that belongs to the class of boron esters It is characterized by the presence of boric acid esterified with three molecules of 2,2,2-trichloro-1,1-dimethylethanol

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of boric acid, tris(2,2,2-trichloro-1,1-dimethylethyl) ester typically involves the reaction of boric acid with 2,2,2-trichloro-1,1-dimethylethanol. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ester. The general reaction can be represented as follows:

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